Cas no 1542976-06-6 (2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane)
2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane Chemical and Physical Properties
Names and Identifiers
-
- 2-Azabicyclo[2.2.1]heptane, 2-(6-chloro-2-cyclopropyl-4-pyrimidinyl)-
- 2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane
-
- Inchi: 1S/C13H16ClN3/c14-11-6-12(16-13(15-11)9-2-3-9)17-7-8-1-4-10(17)5-8/h6,8-10H,1-5,7H2
- InChI Key: PIUVVCFLALXWAX-UHFFFAOYSA-N
- SMILES: C12CC(CC1)CN2C1C=C(Cl)N=C(C2CC2)N=1
Experimental Properties
- Density: 1.336±0.06 g/cm3(Predicted)
- Boiling Point: 401.7±30.0 °C(Predicted)
- pka: 4.12±0.39(Predicted)
2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C180151-100mg |
2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane |
1542976-06-6 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C180151-500mg |
2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane |
1542976-06-6 | 500mg |
$ 365.00 | 2022-06-06 | ||
| TRC | C180151-1g |
2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane |
1542976-06-6 | 1g |
$ 570.00 | 2022-06-06 | ||
| Life Chemicals | F1907-4759-0.25g |
2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane |
1542976-06-6 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-4759-0.5g |
2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane |
1542976-06-6 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-4759-1g |
2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane |
1542976-06-6 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-4759-2.5g |
2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane |
1542976-06-6 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-4759-5g |
2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane |
1542976-06-6 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-4759-10g |
2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane |
1542976-06-6 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on 2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane
Exploring the Unique Properties and Applications of 2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane (CAS No. 1542976-06-6)
The compound 2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane (CAS No. 1542976-06-6) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. Its complex bicyclic framework combined with a pyrimidine moiety makes it a valuable scaffold for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with the growing demand for precision medicine and targeted therapies.
One of the key features of 2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane is its azabicyclo[2.2.1]heptane core, which is known to enhance the bioavailability and metabolic stability of drug candidates. This structural attribute is particularly relevant in the context of central nervous system (CNS) drug development, where overcoming the blood-brain barrier remains a critical challenge. The presence of the cyclopropyl and chloro substituents further modulates the compound's electronic and steric properties, making it a versatile intermediate for further chemical modifications.
In recent years, the pharmaceutical industry has witnessed a surge in interest around small molecule inhibitors and kinase-targeted therapies, both of which are areas where 2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane could play a pivotal role. Its pyrimidine ring, for instance, is a common pharmacophore in kinase inhibitors, which are widely used in oncology and inflammatory diseases. This connection to cancer research and immunotherapy positions the compound as a promising candidate for future therapeutic innovations.
From a synthetic chemistry perspective, the preparation of 2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane involves multi-step organic transformations, often requiring catalyzed cross-coupling reactions and ring-closing strategies. These methodologies are not only crucial for scaling up production but also align with the broader trend toward green chemistry and sustainable synthesis. Researchers are actively exploring ways to optimize these processes to reduce waste and improve yield, which is a pressing concern in the pharmaceutical manufacturing sector.
The compound's potential extends beyond traditional drug development. With the rise of AI-driven drug discovery and computational chemistry, 2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane has been the subject of molecular docking studies and virtual screening campaigns. These approaches aim to identify novel binding partners and therapeutic applications, leveraging the compound's unique three-dimensional structure. This intersection of cheminformatics and medicinal chemistry highlights its relevance in modern drug design paradigms.
Market dynamics also reflect the growing importance of 2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane. As pharmaceutical companies increasingly focus on first-in-class drugs and orphan drug designations, intermediates like this compound are in high demand. Its CAS No. 1542976-06-6 is frequently cited in patent applications and research publications, underscoring its commercial and scientific value. Additionally, the compound's role in fragment-based drug discovery further amplifies its appeal to biotech startups and academic labs.
Looking ahead, the versatility of 2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane suggests it will remain a focal point in drug discovery efforts. Whether as a building block for next-generation therapeutics or a tool for probing biological mechanisms, its applications are vast and continually expanding. For researchers and industry professionals, staying abreast of developments related to this compound is essential, particularly in the fast-evolving fields of personalized medicine and drug repurposing.
In summary, 2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane (CAS No. 1542976-06-6) represents a compelling case study in the intersection of chemistry, biology, and technology. Its structural complexity, therapeutic potential, and relevance to cutting-edge research trends make it a standout molecule in the pharmaceutical landscape. As science continues to advance, this compound is poised to play an increasingly significant role in addressing unmet medical needs and driving innovation in drug development.
1542976-06-6 (2-(6-chloro-2-cyclopropylpyrimidin-4-yl)-2-azabicyclo[2.2.1]heptane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)